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Compound of Interest

Compound Name: 5-Ethylpyridazin-3-amine

Cat. No.: B15072842

Note to the Reader: As of October 2025, publicly available research on the specific applications
of 5-Ethylpyridazin-3-amine in agriculture is limited. However, the pyridazine chemical
structure is a crucial component in the development of various agrochemicals.[1][2] This
document provides a detailed overview of the application of a representative pyridazine-based
insecticide, Dimpropyridaz, to illustrate the potential roles and research methodologies for this
class of compounds in agriculture. The protocols and data presented are based on established
research for Dimpropyridaz and similar compounds and should be adapted as necessary for
novel derivatives.

Introduction: The Role of the Pyridazine Scaffold in
Agrochemicals

The pyridazine ring, a six-membered heterocycle with two adjacent nitrogen atoms, is a key
structural motif in the design of modern agrochemicals.[2][3] Its unique electronic properties
and ability to be readily functionalized have led to the development of compounds with a range
of biological activities, including insecticidal, herbicidal, and fungicidal properties.[1][4] One of
the most recent advancements in this area is the development of Dimpropyridaz, a novel
insecticide for controlling piercing-sucking pests.[5][6]

Representative Application: Dimpropyridaz as a
Chordotonal Organ Modulator
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Dimpropyridaz is a novel insecticide developed by BASF that is effective against a variety of
piercing-sucking insects, such as aphids and whiteflies.[5][6] It represents a new class of
insecticides known as Pyridazine Pyrazole Carboxamides (PPCs).[7]

Mode of Action:

Dimpropyridaz functions as a pro-insecticide, meaning it is converted into its active form within
the target insect.[5] The active metabolite works by inhibiting the function of the insect's
chordotonal organs, which are sensory organs responsible for hearing and proprioception.[5][7]
This disruption occurs upstream of the Transient Receptor Potential Vanilloid (TRPV) channels,
a different target than other insecticides like pymetrozine and flonicamid.[5][7] The inhibition of
the chordotonal organs leads to a decrease in intracellular calcium levels, silencing the nerve
signals, which results in disorientation, cessation of feeding, and eventual death of the insect.

[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application of Pyridazine Derivatives in Agricultural
Research: A Representative Study]. BenchChem, [2025]. [Online PDF]. Available at:
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in-agricultural-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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